N-{2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-[2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C22H23FN2O2S/c1-15-20(28-22(25-15)17-6-8-18(23)9-7-17)13-14-24-21(26)12-5-16-3-10-19(27-2)11-4-16/h3-4,6-11H,5,12-14H2,1-2H3,(H,24,26)
• InChI Key: HAGIOAPVRUEBQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)F)CCNC(=O)CCC3=CC=C(C=C3)OC
• Molecular Formula: C22H23FN2O2S
• Molecular Weight: 398.5 g/mol
• CAS No.: 946374-65-8

Description

N-{2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-(4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C22H23FN2O2S and its molecular weight is 398.5. The purity is usually 95%.
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Biological Activity

N-{2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-(4-methoxyphenyl)propanamide is a thiazole-derived compound that has garnered attention for its potential biological activities. This article explores its pharmacological profiles, mechanisms of action, and relevant research findings.

• Molecular Formula : C21H21FN2O3S
• Molecular Weight : 400.47 g/mol
• IUPAC Name : this compound

The biological activity of this compound can be attributed to its structural components, particularly the thiazole ring, which is known for its diverse pharmacological properties. Thiazole derivatives generally exhibit interactions with various biological targets, influencing multiple biochemical pathways.

Potential Mechanisms Include:

• Antioxidant Activity : Thiazole compounds have been shown to scavenge free radicals and reduce oxidative stress.
• Antimicrobial Effects : Similar thiazole derivatives demonstrate significant antibacterial and antifungal activities.
• Antitumor Activity : Preliminary studies suggest potential cytotoxic effects against cancer cell lines.

1. Antimicrobial Activity

Research indicates that compounds similar to this compound exhibit notable antimicrobial properties. For instance, a study evaluating the antibacterial effects of thiazole derivatives found that they were effective against various bacterial strains, such as Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values comparable to standard antibiotics like ciprofloxacin .

2. Antitumor Activity

Thiazole derivatives have been investigated for their anticancer potential. In vitro studies have shown that certain thiazole compounds can induce apoptosis in cancer cells and inhibit tumor growth. For example, compounds with structural similarities to the target compound have demonstrated IC50 values in the low micromolar range against various cancer cell lines .

Case Study 1: Antimicrobial Efficacy

A recent study synthesized various thiazole derivatives and evaluated their antibacterial activity using the broth microdilution method. The results indicated that several compounds exhibited strong activity against Pseudomonas aeruginosa and Bacillus subtilis, with MIC values ranging from 7.14 to 9.24 µM .

Case Study 2: Cytotoxicity Assessment

In another investigation focused on cytotoxicity, thiazole-based compounds were tested against human cancer cell lines. The results demonstrated significant cytotoxic effects, with some compounds achieving IC50 values lower than those of established chemotherapeutic agents like doxorubicin .

Summary of Biological Activities

Activity Type	Observations	References
Antimicrobial	Effective against S. aureus, E. coli
Antitumor	Induced apoptosis in cancer cell lines
Antioxidant	Scavenged free radicals in preliminary tests